RUBIDIUM FERROCYANIDE

Specification

• CAS No.: 14217-07-3
• Molecular Formula: C6FeN6Rb4+4
• Molecular Weight: 553.82

Introduction

Chemical Identity and Basic Properties

Rubidium ferrocyanide is an inorganic compound with the chemical formula RbₓFe(CN)₆, where x typically equals 4, resulting in Rb₄[Fe(CN)₆]. It belongs to a class of compounds known as ferrocyanides, which are characterized by the presence of the ferrocyanide ion, [Fe(CN)₆]⁴⁻. The compound falls under the category of coordination compounds and can be classified as a double salt within the broader category of metal cyanides.

Key physical and chemical parameters of rubidium ferrocyanide are summarized in Table 1.

Table 1: Key Properties of Rubidium Ferrocyanide

Property	Value
Chemical Formula	C₆FeN₆Rb₄
CAS Number	14217-07-3
Molecular Weight	553.82 g/mol
Chemical Classification	Coordination compound, Metal cyanide
Physical Appearance	Crystalline solid

Structural Characteristics

Rubidium ferrocyanide possesses a crystalline structure characterized by a three-dimensional lattice where rubidium ions are coordinated to the ferrocyanide anions. The structure features octahedral coordination around the iron center, with carbon and nitrogen atoms forming a planar arrangement around it.

The structural integrity of rubidium ferrocyanide is maintained by coordination bonds between the iron center and cyanide ligands, as well as ionic interactions between the negatively charged ferrocyanide complex and the positively charged rubidium ions. This arrangement contributes to the compound's stability and its characteristic properties.

Chemical Behavior and Reactions

Rubidium ferrocyanide can participate in various chemical reactions, primarily involving redox processes or ligand exchange reactions. The stability of rubidium ferrocyanide in different pH environments is crucial for its application in electrochemical cells and sensors.

The mechanism by which rubidium ferrocyanide functions in electrochemical applications typically involves electron transfer facilitated by the ferrocyanide ion. When subjected to an electric field, electrons can move between the iron center and surrounding ligands, which is essential for applications such as sensors or batteries.

Applications in Separation and Extraction Technologies

One of the most significant applications of ferrocyanide compounds, including rubidium variants, is in the separation and extraction of alkali metals. Ferrocyanide precipitation is a low-cost method for separating rubidium and cesium from potassium in solution, which can greatly reduce the difficulty of subsequent separation and purification procedures.

Research has demonstrated that zinc hexacyanoferrate(II) can be used to co-precipitate rubidium and cesium from solutions. Under optimal conditions (including a [Fe(CN)₆]⁴⁻/(Rb⁺ and Cs⁺) molar ratio of 0.5, solution pH of 7, and temperature of 25°C), the separation coefficient of rubidium and potassium can reach 44.6. This makes ferrocyanide-based separation techniques particularly valuable for isolating rubidium from complex mixtures.

Ferrocyanide Type	Advantages	Limitations	Selectivity for Rb⁺
Titanium(IV) Ferricyanide	Better chemical stability, Not susceptible to oxidation	-	Promising selectivity
Copper Ferrocyanide	High adsorption capacity	Susceptible to oxidation	Good selectivity
Zinc Ferrocyanide	Effective for co-precipitation of Rb⁺ and Cs⁺	-	High (separation coefficient up to 44.6)

Electrochemical Properties and Applications

The electrochemical behavior of rubidium ferrocyanide makes it potentially valuable for various applications. Similar compounds such as copper ferricyanide (Cu₃[Fe(CN)₆]₂) have been tested for their cyclic electrochemical performance in rubidium extraction from salt lakes.

The mechanism by which ferrocyanide compounds function in electrochemical applications typically involves electron transfer facilitated by the ferrocyanide ion. When subjected to an electric field, electrons can move between the iron center and surrounding ligands, enabling applications in sensors, batteries, and extraction technologies.

Analytical Applications and Determination Methods

Ferrocyanide compounds have been utilized in analytical chemistry for the determination of rubidium and cesium in various matrices. For instance, the determination of radioactive cesium in deep sea water involves considerations of rubidium's contribution to measurements.

Since rubidium-87 is naturally radioactive (with a β-activity calculated to be 12.6 dpm per liter in sea water), it can interfere with cesium-137 determination by beta counting. Separation techniques using metal ferrocyanides have been developed to address such analytical challenges.

Related Rubidium Compounds

While focusing on rubidium ferrocyanide, it's worth noting the existence of related compounds that share similar properties or applications:

• Rubidium ferricyanide (C₆FeN₆Rb₃) - A variant with iron in the +3 oxidation state

• Rubidium-nickel ferrocyanide (C₆FeN₆NiRb) - A mixed-metal ferrocyanide compound

• Rubidium ferrites - Compounds prepared by various methods including thermal decomposition of precursors and combustion methods

These compounds demonstrate the versatility of rubidium chemistry and the potential for developing materials with specialized properties for various applications.

Current Research and Future Prospects

Research involving rubidium ferrocyanide and related compounds continues to evolve, with recent studies focusing on:

• Nanosized rubidium ferrites prepared by thermal decomposition of precursors

• Solution-based combustion methods using diverse organic fuels for the fabrication of rubidium ferrites

• Growth mechanisms of Prussian Blue analogues (structurally related to ferrocyanides) and their heterostructural nanoparticles

• Development of composite materials for enhanced adsorption of rubidium ions

These research directions suggest expanding applications for rubidium ferrocyanide and related compounds in fields such as materials science, separation technologies, and energy storage systems.